Cas no 304861-49-2 (4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid)

• Product Name: 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid
• CAS No: 304861-49-2
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• CID: 3105450
• PubChem ID: 2385958
• Update Time: 2025-05-26

4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid
• EN300-04177
• Enamine_005122
• 304861-49-2
• AKOS000118007
• Z56887625
• 4-[4-(Acetyloxy)-3-chlorophenyl]benzoicacid
• Oprea1_572782
• 4-[4-(Acetyloxy)-3-chlorophenyl]benzoic acid
• IDI1_007709
• HMS1408I18

• Inchi： 1S/C15H11ClO4/c1-9(17)20-14-7-6-12(8-13(14)16)10-2-4-11(5-3-10)15(18)19/h2-8H,1H3,(H,18,19)
• InChI Key： LTINICLCEOTVOE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(=O)O)=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 290.0345865Da
• Monoisotopic Mass: 290.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid

Introduction to 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid (CAS No. 304861-49-2)

4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid, identified by the chemical compound code CAS No. 304861-49-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl derivative class, characterized by its dual aromatic rings connected by a sigma bond. The presence of both an acetoxy group at the 4' position and a chloro substituent at the 3' position introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The structural configuration of 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid imparts distinct reactivity patterns that are exploited in various synthetic pathways. The acetoxy group, derived from acetic acid, provides a hydroxyl moiety that can participate in esterification, etherification, or oxidation reactions, while the chloro group enhances electrophilic aromatic substitution reactions. These characteristics make the compound particularly useful in constructing more complex molecular architectures, including potential drug candidates and functional materials.

In recent years, the pharmaceutical industry has shown increasing interest in biphenyl derivatives due to their diverse biological activities. Studies have demonstrated that modifications at specific positions on the biphenyl core can significantly alter pharmacokinetic profiles and target interactions. For instance, the 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid structure has been explored as a precursor in the synthesis of molecules with anti-inflammatory, antiviral, and anticancer properties. The acetoxy group at the 4' position can be further functionalized to introduce additional pharmacophores, while the chloro group serves as a handle for nucleophilic aromatic substitution reactions.

One of the most compelling aspects of 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid is its role in developing novel therapeutic agents. Researchers have leveraged its scaffold to create derivatives that exhibit enhanced binding affinity to biological targets. For example, modifications of this compound have led to compounds with promising activity against enzymes involved in metabolic disorders. The ability to fine-tune its structure allows chemists to optimize solubility, bioavailability, and metabolic stability—critical factors in drug development.

The agrochemical sector has also benefited from the versatility of 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid. Its derivatives have been investigated as potential intermediates for herbicides and fungicides due to their ability to interact with biological pathways in pests and weeds. The combination of an acetoxy group and a chloro substituent facilitates the synthesis of compounds with selective toxicity, reducing environmental impact while maintaining efficacy.

Advances in computational chemistry have further enhanced the utility of 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid. Molecular modeling studies predict that its derivatives may exhibit favorable interactions with specific protein targets, guiding experimental design with greater precision. These computational approaches complement traditional synthetic strategies, accelerating the discovery pipeline for new chemical entities (NCEs).

The synthesis of 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid itself is an intricate process that requires careful optimization of reaction conditions. Typically, it involves multi-step organic transformations starting from commercially available biphenyl precursors. Key steps include chlorination at the 3' position followed by acetylation at the 4' position. The choice of reagents and catalysts significantly impacts yield and purity, necessitating rigorous process development efforts.

In conclusion, 4'-Acetoxy-3'-chloro-biphenyl-4-carboxylic acid (CAS No. 304861-49-2) represents a versatile building block with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it indispensable for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.